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Cat. No.: B1679045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Red 26, also known as Ponceau Xylidine or C.I. 16150, is a synthetic azo dye with the

molecular formula C18H14N2Na2O7S2.[1][2] This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis, and diverse applications, with a

particular focus on its use in biological staining and its toxicological profile. Detailed

experimental protocols for its synthesis, use in Masson's trichrome staining, assessment of its

toxicity using a zebrafish model, and its photocatalytic degradation are presented. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of life sciences, materials science, and environmental science.

Chemical and Physical Properties
Acid Red 26 is a dark red crystalline powder.[3][4] It is an organic sodium salt, specifically the

disodium salt of 4-[(2,4-dimethylphenyl)diazenyl]-3-hydroxynaphthalene-2,7-disulfonic acid.[5]

As an azo dye, its structure is characterized by the presence of an azo group (-N=N-) which is

responsible for its color. The compound is slightly soluble in water and ethanol, and practically

insoluble in most organic solvents.

Table 1: Physicochemical Properties of Acid Red 26
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Property Value Reference

Molecular Formula C18H14N2Na2O7S2

Molecular Weight 480.42 g/mol

Appearance Dark red crystals or powder

Melting Point >300 °C

Solubility in Water Slightly soluble

Solubility in Ethanol Hardly soluble

CAS Number 3761-53-3

C.I. Number 16150

Table 2: Spectroscopic Data of Acid Red 26

Technique Wavelength (nm) Reference

UV-Vis Absorption Max (λmax) 500

Synthesis
The synthesis of Acid Red 26 is a classic example of azo coupling. It involves a two-step

process: the diazotization of an aromatic amine followed by coupling with a coupling agent. In

this case, 2,4-dimethylbenzenamine is diazotized and then coupled with 3-

hydroxynaphthalene-2,7-disulfonic acid.
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Step 1: Diazotization

Step 2: Azo Coupling

2,4-Dimethylbenzenamine
Diazonium SaltReacts with

Nitrous Acid (NaNO2 + HCl)
To form

Acid Red 26

Couples with

3-Hydroxynaphthalene-2,7-disulfonic acid
To yield
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Start

Deparaffinization & Rehydration

Mordanting (e.g., Bouin's Solution)

Nuclear Staining (Weigert's Hematoxylin)

Plasma Staining (Acid Fuchsin + Acid Red 26)

Differentiation (Phosphomolybdic/Phosphotungstic Acid)

Counterstaining (Aniline Blue or Light Green)

Dehydration & Clearing

Mounting

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Zebrafish Embryo Collection & Selection

Exposure to Acid Red 26 Concentrations

Incubation (96 hours)

Endpoint Assessment (Mortality, Hatching Rate, Malformations)

Data Analysis (LC50, EC50)

End
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Start

Photoreactor Setup

Preparation of Acid Red 26 Solution and Catalyst Suspension

UV Irradiation

Periodic Sampling

Spectrophotometric Analysis

Data Processing (Degradation Efficiency)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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